Cas no 1806389-81-0 (2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene)

• Product Name: 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene
• CAS No: 1806389-81-0
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 4707731
• Update Time: 2025-06-12

2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-fluorobenzyl bromide
• 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene

• Inchi： 1S/C9H10BrF/c1-6-3-7(2)8(5-10)9(11)4-6/h3-4H,5H2,1-2H3
• InChI Key： HBEORGADNQZUAK-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 0

Additional information on 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene

Recent Advances in the Application of 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene (CAS: 1806389-81-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene (CAS: 1806389-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

Recent literature reveals that 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene serves as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the bromomethyl and fluoro substituents, make it an attractive building block for the construction of complex pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of novel kinase inhibitors, where it was employed to introduce a critical aromatic moiety with enhanced binding affinity.

In addition to its synthetic applications, this compound has been investigated for its direct biological effects. Research conducted at the University of Cambridge (2024) explored its potential as a covalent modifier of cysteine residues in target proteins, leveraging the reactivity of the bromomethyl group. This approach has shown promise in the development of targeted therapies for cancer and inflammatory diseases, where selective protein modification is desired.

The pharmacokinetic properties of derivatives stemming from 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene have also been a subject of recent investigation. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported improved metabolic stability and membrane permeability of compounds incorporating this scaffold, suggesting its value in optimizing drug-like properties. The fluorine atom, in particular, was noted to contribute to enhanced bioavailability through its effects on molecular polarity and hydrogen bonding potential.

From a safety and toxicological perspective, recent assessments of 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene have provided important insights for its handling and application in research. The compound's reactivity necessitates careful consideration in experimental design, with recommendations for controlled environments and appropriate personal protective equipment. However, when properly managed, it presents a valuable tool for medicinal chemists seeking to explore new chemical space.

Looking forward, the unique properties of 2-(Bromomethyl)-1-fluoro-3,5-dimethylbenzene position it as a compound of continued interest in pharmaceutical development. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for novel radiopharmaceuticals. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.